2-({2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl}sulfanyl)-5-(5-methylfuran-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-5-(5-methylfuran-2-yl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H27N3O4S2/c1-6-9-28-24(30)22-19(21-8-7-16(3)32-21)13-33-23(22)26-25(28)34-14-20(29)18-12-15(2)27(17(18)4)10-11-31-5/h6-8,12-13H,1,9-11,14H2,2-5H3
• InChI Key: ZOROAXMKZYCTQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)C4=C(N(C(=C4)C)CCOC)C)CC=C
• Molecular Formula: C25H27N3O4S2
• Molecular Weight: 497.6 g/mol

Description

2-({2-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl}sulfanyl)-5-(5-methylfuran-2-yl)-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H27N3O4S2 and its molecular weight is 497.63. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations The synthesis and transformations of related thieno[2,3-d]pyrimidines and their derivatives have been explored for their potential in creating novel compounds with various biological activities. For instance, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific compounds as anti-inflammatory and analgesic agents indicates the versatility of thieno[2,3-d]pyrimidinones in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, the preparation and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives highlight the compound's potential in cancer research (Hafez & El-Gazzar, 2017).

Antifungal and Antibacterial Applications The antifungal effect of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine Derivatives containing a heterocyclic compound on important types of fungi showcases the potential of thieno[2,3-d]pyrimidine derivatives in combating fungal infections, with specific effectiveness against Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).

Antitumor Activities Several studies focus on the antitumor activities of thieno[2,3-d]pyrimidines, highlighting their potential in the development of cancer therapeutics. For example, the synthesis and cytostatic and antiviral profiling of thieno-fused 7-deazapurine ribonucleosides show that these compounds exhibit low micromolar or submicromolar in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, indicating their potential in cancer treatment (Tichy et al., 2017).